2-(2-methoxyethoxy)-N-(1-methyl-1H-pyrazol-4-yl)isonicotinamide

• IUPAC Name: 2-(2-methoxyethoxy)-N-(1-methylpyrazol-4-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C13H16N4O3/c1-17-9-11(8-15-17)16-13(18)10-3-4-14-12(7-10)20-6-5-19-2/h3-4,7-9H,5-6H2,1-2H3,(H,16,18)
• InChI Key: BQBWNOQYKDPVEV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)NC(=O)C2=CC(=NC=C2)OCCOC
• Molecular Formula: C13H16N4O3
• Molecular Weight: 276.29 g/mol

Description

2-(2-methoxyethoxy)-N-(1-methyl-1H-pyrazol-4-yl)isonicotinamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is also known as ME-401 and is a small molecule inhibitor of phosphatidylinositol 3-kinase delta (PI3Kδ).

Scientific Research Applications

Carrier-Mediated Uptake and Antitumor Activity

One study discusses a compound similar in structure, focusing on its carrier-mediated uptake into human solid tumor and lymphoma cells. This research highlights the compound's potential in cancer treatment, demonstrating its antitumor activity and the mechanism of uptake into cancer cells, suggesting a possible application for related compounds like "2-(2-methoxyethoxy)-N-(1-methyl-1H-pyrazol-4-yl)isonicotinamide" in targeted cancer therapy (Minematsu et al., 2009).

Synthesis Using Isonicotinic Acid as Organocatalyst

Another relevant study demonstrates the use of isonicotinic acid as a dual and biological organocatalyst for the synthesis of pyranopyrazoles, showcasing a green and efficient method for preparing such compounds. This research may provide insights into the synthesis pathways that could be applied to "this compound," highlighting the compound's relevance in green chemistry and organocatalysis applications (Zolfigol et al., 2013).

Bioactivity of Novel Derivatives

Research into novel comenic acid derivatives containing isoxazole and isothiazole moieties discusses the synthesis and bioassay of compounds with potential antitumor activity. This study's insights into the chemical structure and biological activity relationship may inform the therapeutic potential and bioactivity exploration of "this compound" (Kletskov et al., 2018).

Involvement in Transporter-Mediated Uptake

Further research on a related compound discusses its transporter-mediated uptake into hepatocytes, offering insights into the cellular mechanisms that could influence the distribution and efficacy of "this compound" within the body. This study highlights the importance of understanding how such compounds are absorbed and processed by the body, which is crucial for developing therapeutic agents (Iwai et al., 2009).